2-[(methoxyimino)methyl]-3-[1-methyl-4-(4-nitrobenzoyl)-1H-pyrrol-2-yl]acrylonitrile

• IUPAC Name: (Z)-2-[(E)-methoxyiminomethyl]-3-[1-methyl-4-(4-nitrobenzoyl)pyrrol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C17H14N4O4/c1-20-11-14(8-16(20)7-12(9-18)10-19-25-2)17(22)13-3-5-15(6-4-13)21(23)24/h3-8,10-11H,1-2H3/b12-7+,19-10+
• InChI Key: CIXRRIMXXWVWGD-GXOOYUHISA-N
• Canonical SMILES: CN1C=C(C=C1C=C(C=NOC)C#N)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Isomeric SMILES: CN1C=C(C=C1/C=C(/C=N/OC)\C#N)C(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C17H14N4O4
• Molecular Weight: 338.32 g/mol

Description

2-[(methoxyimino)methyl]-3-[1-methyl-4-(4-nitrobenzoyl)-1H-pyrrol-2-yl]acrylonitrile is a useful research compound. Its molecular formula is C17H14N4O4 and its molecular weight is 338.323. The purity is usually 95%.
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Scientific Research Applications

Structure-Activity Relationships in Heteroaryl-acrylonitriles

Research has explored the structure-activity relationships of novel heteroaryl-acrylonitriles, revealing insights into their cytotoxic and antibacterial potentials. For instance, the placement of methyl groups on certain rings and the substitution of nitro groups with methoxy groups can significantly impact the biological activities of these compounds. These studies highlight the intricate balance between molecular structure and biological function, providing a foundation for developing new therapeutics and antibacterial agents (Sa̧czewski et al., 2008).

Cytotoxicity of Pyrazole and Pyrazolopyrimidine Derivatives

Another area of research involves the synthesis and characterization of pyrazole and pyrazolopyrimidine derivatives, evaluating their cytotoxic activities against cancer cell lines. These studies contribute to understanding how variations in chemical structure can influence the anticancer properties of a compound, potentially guiding the design of more effective cancer therapies (Hassan et al., 2014).

Glycosyl-Isoxazolidines from Monosaccharides

In a different vein, research on the cycloaddition reactions involving acrylates and nitrones derived from monosaccharides like D-galactose and D-glucose has led to the synthesis of glycosyl-isoxazolidines. These compounds have potential applications in the development of novel molecules with biological relevance, showcasing the versatility of acrylonitrile derivatives in synthesizing complex structures with potential therapeutic uses (Borrachero et al., 2004).